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Introduction
The Forced Swim Test (FST), also known as the Porsolt test, is a widely utilized behavioral

assay in rodents to assess depressive-like states and to screen for potential antidepressant

compounds.[1][2] The test is predicated on the observation that when placed in an inescapable

cylinder of water, rodents will eventually cease active escape behaviors and adopt an immobile

posture.[1][3] This immobility is interpreted as a state of behavioral despair. A wide range of

clinically effective antidepressant drugs have been shown to reduce this immobility time,

making the FST a valuable tool in preclinical drug development.[1]

Amitriptyline, a tricyclic antidepressant (TCA), is frequently used as a positive control in the

FST due to its robust and reproducible effects. Its primary mechanism of action involves the

inhibition of serotonin and norepinephrine reuptake in the synaptic cleft, thereby enhancing

neurotransmission. This application note provides a detailed protocol for conducting the Forced

Swim Test in rats using amitriptyline as a positive control, including data presentation and a

summary of the underlying signaling pathways.

Materials and Methods
Animals

Male Wistar or Sprague-Dawley rats (200-250g)
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Animals should be housed in groups of 2-4 per cage under a standard 12-hour light/dark

cycle with ad libitum access to food and water.

Allow at least one week of acclimatization to the housing facility before the start of the

experiment.

Apparatus
A transparent Plexiglas cylinder (40-50 cm high, 20 cm in diameter).

The cylinder should be filled with water (23-25°C) to a depth of 30 cm, which prevents the rat

from touching the bottom with its hind paws or tail.[4]

A video camera for recording the sessions for later analysis.

Towels and a warming lamp for drying the animals after the swim sessions.

Reagents
Amitriptyline hydrochloride (Sigma-Aldrich or equivalent)

Saline solution (0.9% NaCl), sterile

Experimental Protocols
Drug Preparation

Prepare a stock solution of amitriptyline hydrochloride in sterile saline. For a 10 mg/kg

dose, a 1 mg/mL solution is typically used.

Ensure the solution is well-dissolved and at room temperature before administration.

Forced Swim Test Procedure
The FST is conducted over two consecutive days: a pre-test session (Day 1) and a test session

(Day 2).[5]

Day 1: Pre-test Session (Habituation)

Gently place each rat individually into the swim cylinder for a 15-minute period.[5]
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After 15 minutes, remove the rat from the water, gently dry it with a towel, and place it in a

warm holding cage for a few minutes before returning it to its home cage.

This session is for habituation and is not scored for depressive-like behavior.

Day 2: Test Session

Randomly assign the animals to two groups:

Vehicle Control Group: Receives a saline injection.

Amitriptyline Group: Receives an amitriptyline injection (e.g., 10 mg/kg or 15 mg/kg).[6]

Administer the saline or amitriptyline via intraperitoneal (IP) injection 60 minutes before the

test session.

Gently place each rat into the swim cylinder for a 5-minute test session.

Record the entire 5-minute session using a video camera for subsequent behavioral scoring.

After the session, remove, dry, and return the animal to its home cage as on Day 1.

Behavioral Scoring
The 5-minute test session is typically scored for the duration of three distinct behaviors:

Immobility: The rat remains floating with only minor movements necessary to keep its head

above water.

Swimming: The rat actively moves around the cylinder, including paddling with its paws.

Climbing: The rat makes active, forceful upward movements with its forepaws against the

cylinder wall.

A trained observer, blind to the experimental conditions, should score the videos. The total

duration (in seconds) spent in each of the three behaviors is recorded.

Data Presentation
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The following table summarizes representative data from a Forced Swim Test experiment

comparing a vehicle-treated control group to an amitriptyline-treated group. The data

illustrates the expected outcomes of the experiment.

Treatment
Group

Dose
Immobility
Time (s)

Swimming
Time (s)

Climbing Time
(s)

Vehicle Control - 185 ± 15 95 ± 10 20 ± 5

Amitriptyline 15 mg/kg 110 ± 12 80 ± 9 110 ± 14

Data are presented as mean ± SEM and are hypothetical, based on typical results reported in

the literature.[5][6]

Mandatory Visualizations
Experimental Workflow
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Caption: Workflow of the Forced Swim Test using amitriptyline.
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Signaling Pathway of Amitriptyline
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Caption: Amitriptyline's mechanism of action in the synapse.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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